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Compound of Interest

Compound Name: Defluoro Aprepitant

CAS No.: 170729-76-7

Cat. No.: B601781

Get Quote

Executive Summary
Defluoro Aprepitant (CAS: 170729-76-7), also known as Desfluoroaprepitant or USP Related

Compound A, is a critical process-related impurity in the manufacturing of Aprepitant.[1]

Chemically identified as 5-[[(2R,3S)-2-[(1R)-1-[3,5-bis(trifluoromethyl)phenyl]ethoxy]-3-phenyl-

4-morpholinyl]methyl]-1,2-dihydro-3H-1,2,4-triazol-3-one, it differs from the parent drug by the

substitution of a fluorine atom with a hydrogen atom on the phenyl ring.[2]

Control of this impurity is mandated by ICH Q3A(R2) and USP monographs due to its structural

similarity to the active pharmaceutical ingredient (API), which creates significant separation

challenges. This guide compares the performance of standard Pharmacopoeial (HPLC-UV)

methods against modern UPLC-MS/MS workflows, demonstrating that while legacy methods

offer regulatory compliance, orthogonal UPLC approaches provide superior resolution and

sensitivity required for trace-level quantification (<0.05%).
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Origin of Impurity
Defluoro Aprepitant is primarily a process-related impurity rather than a degradation product.

The Carbon-Fluorine (C-F) bond is chemically robust and resistant to hydrolysis under standard

stress conditions. The impurity arises from the use of starting materials (e.g., 4-

fluorobenzaldehyde or related morpholine precursors) contaminated with their non-fluorinated

analogs (e.g., benzaldehyde).

Structural Comparison & Identification Strategy
The structural elucidation of Defluoro Aprepitant relies on detecting the mass shift and the

absence of specific fluorine coupling in NMR.

Feature Aprepitant (Parent)
Defluoro Aprepitant
(Impurity)

Formula

ngcontent-ng-c4120160419=""

_nghost-ng-c3115686525=""

class="inline ng-star-inserted">

Mol.[1][2][3][4][5][6][7][8]

Weight
534.43 g/mol 516.44 g/mol

Mass Difference Reference
-17.99 Da (Loss of F, Gain of

H)

19F-NMR
Signals for -CF3 (x2) and -F

(phenyl)

Signals for -CF3 (x2) only;

Missing Phenyl-F signal

Retention (RP-LC) Elutes later (More Lipophilic)
Elutes earlier (Slightly less

lipophilic)
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Figure 1: Origin of Defluoro Aprepitant via starting material contamination.

Analytical Method Comparison: HPLC vs. UPLC[8]
The core challenge in qualifying Defluoro Aprepitant is its "critical pair" behavior—it elutes

very close to Aprepitant in standard C18 chemistries. Below is a direct performance

comparison between the standard USP method and an optimized UPLC method.
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Parameter
Method A:
Standard USP
(HPLC)

Method B:
Optimized UPLC
(Recommended)

Verdict

Column

L7 (C8/C18),

mm, 5

m

HSS T3 C18,

mm, 1.8

m

UPLC offers better

peak shape.

Run Time ~45 - 60 minutes 8 - 12 minutes Method B is 5x faster.

Resolution (

)
~1.8 - 2.2 (Marginal) > 3.5 (Excellent)

Method B ensures

robust separation.

Sensitivity (LOQ) ~0.05% (UV 210 nm)
< 0.01% (UV) / < 1

ppm (MS)

Method B suitable for

trace analysis.

Solvent Usage High (~50 mL/run) Low (~5 mL/run)
Method B is

greener/cheaper.

Detection UV only (Non-specific) UV + MS Compatible
Method B allows ID

confirmation.

Method A: Legacy USP Approach (Reference)
Principle: Reversed-Phase HPLC with phosphate buffer.

Limitations: Long equilibration times and baseline drift due to gradient steepness. The

resolution between Defluoro Aprepitant and Aprepitant often degrades as the column ages.

Use Case: Routine QC release where equipment is limited to standard HPLC.

Method B: Optimized UPLC Protocol (Recommended)
Principle: Sub-2-micron particle technology with high-strength silica (HSS) to retain polar

impurities and resolve structurally similar hydrophobic impurities.

Advantage: The HSS T3 column provides superior interaction with the phenyl moieties,

enhancing selectivity between the fluorinated and des-fluorinated rings.
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Experimental Protocols
Protocol: Optimized UPLC-UV/MS for Quantification
Objective: To quantify Defluoro Aprepitant with

and confirm identity via MS.

Reagents:

Acetonitrile (LC-MS Grade)

0.1% Formic Acid in Water (Milli-Q)

Reference Standards: Aprepitant (99.9%), Defluoro Aprepitant (99.5%)

Instrument Settings:

System: Waters Acquity UPLC or equivalent.

Column: Acquity UPLC HSS T3 C18,

,

.

Column Temp:

.

Flow Rate: 0.4 mL/min.

Injection Vol: 2.0

.

Detection: UV at 210 nm (primary); MS (ESI+) in SIM mode (m/z 535.1, 517.1).

Gradient Program:
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Time (min)
% Mobile Phase A
(0.1% FA in Water)

% Mobile Phase B
(Acetonitrile)

Curve

0.0 60 40 Initial

6.0 20 80 6 (Linear)

7.0 20 80 6

7.1 60 40 1 (Immediate)

| 10.0 | 60 | 40 | Re-equilibrate |

System Suitability Criteria:

Resolution (

): NLT 3.0 between Defluoro Aprepitant and Aprepitant.

Tailing Factor: 0.8 – 1.2 for both peaks.

Relative Response Factor (RRF): Determine experimentally. Typically ~0.95–1.05 for

Defluoro Aprepitant due to similar chromophores.

Protocol: Impurity Qualification (Decision Tree)
If Defluoro Aprepitant exceeds the ICH Q3A qualification threshold (0.15% for >1g/day dose

or 1.0mg/day intake), follow this workflow:
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Figure 2: ICH Impurity Qualification Decision Tree.

Qualification & Regulatory Insight
Genotoxicity (ICH M7): Defluoro Aprepitant lacks structural alerts distinct from the parent

drug. The loss of a fluorine on an aromatic ring generally does not introduce new mutagenic

risks (unlike adding a nitro or nitroso group). Therefore, it is typically treated as a Class 5

impurity (non-mutagenic) provided in silico analysis confirms this.
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General Toxicity (ICH Q3A): If the level exceeds 0.15%, a 14-day or 90-day toxicity study in

one species (usually rat) is required, spiking the impurity into the API batch to establish a

"qualified level."
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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